ACP-319
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
ACP-319 is an orally available inhibitor of phosphatidylinositol 3-kinase (PI3K), with potential antineoplastic activity. PI3K inhibitor ACP-319 inhibits PI3K, which prevents the activation of the PI3K/AKT (protein kinase B)-mediated signaling pathway. This results in the inhibition of growth and survival of PI3K-overexpressing tumor cells. Activation of the PI3K signaling pathway is frequently associated with tumorigenesis.
Scientific Research Applications
PI3K Inhibitor in Cancer Treatment
ACP-319 is identified as an inhibitor of phosphatidylinositol 3-kinase (PI3K), which plays a crucial role in the PI3K/AKT signaling pathway. This signaling pathway is frequently associated with tumorigenesis. By inhibiting PI3K, ACP-319 prevents the activation of this pathway, thereby inhibiting the growth and survival of tumor cells that overexpress PI3K (Definitions, 2020).
ACP-319 in Chronic Lymphocytic Leukemia (CLL) Models
ACP-319, in combination with other inhibitors, has shown increased survival in the TCL1-192 CLL mouse model. This study highlights the effectiveness of combining ACP-319 with ACP-196, a BTK inhibitor, demonstrating that the combination is superior to single-agent treatments in aggressive, BCR-driven CLL (Mora-Jensen et al., 2016).
properties
Product Name |
ACP-319 |
---|---|
Molecular Formula |
C35H32N2O7 |
Appearance |
Solid powder |
synonyms |
ACP-319; ACP 319; ACP319.; Unknown |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.